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Compound of Interest

Compound Name: Glyceryl trinonadecanoate

Cat. No.: B7804146

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glyceryl trinonadecanoate, also known as trinonadecanoin, is a triglyceride composed of
glycerol and three units of nonadecanoic acid.[1][2] It is a high-purity lipid standard commonly
utilized in biomedical research, particularly in studies involving lipid metabolism, and as an
internal standard in gas chromatography (GC). As a very hydrophobic molecule, it is practically
insoluble in water.[3] This document provides a detailed protocol for the preparation of a stock
solution of Glyceryl trinonadecanoate, ensuring safe handling and accurate concentration for

downstream applications.

Physicochemical Data and Storage

A summary of the key quantitative data for Glyceryl trinonadecanoate is presented in the
table below for easy reference.
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Property Value Source
Molecular Formula CeoH1160s6 [1]
Molecular Weight 933.56 g/mol [1][2]
Physical Form Powder [2]
Purity >99% [1]
Storage Temperature (Solid) -20°C

N Practically insoluble in water.
Solubility ] ) [3]
Soluble in organic solvents.

Classification Combustible Solid

Health and Safety Precautions

Glyceryl trinonadecanoate is classified as a combustible solid. When handling the powder, it
is crucial to minimize dust generation and avoid all sources of ignition, including open flames,
sparks, and hot surfaces.[4][5][6] Personal Protective Equipment (PPE), including a lab coat,
safety glasses or goggles, and chemical-resistant gloves, should be worn at all times.[7] All
handling of the powder should be conducted in a chemical fume hood to prevent inhalation and
exposure.[4][8]

Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution of Glyceryl
trinonadecanoate in chloroform. Chloroform is a common solvent for lipids; however, other
organic solvents such as hexane, dichloromethane, or a mixture of chloroform and methanol
could also be suitable. It is recommended to perform a small-scale solubility test if an
alternative solvent is to be used.

Materials:

¢ Glyceryl trinonadecanoate (solid powder)
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e Chloroform (ACS grade or higher)
e Argon or Nitrogen gas

e Glass vials with PTFE-lined screw caps
e Analytical balance

e Spatula

¢ Volumetric flasks (Class A)

o Pipettes (calibrated)

» Vortex mixer

o Water bath or heating block

e Sonicator (optional)

Procedure:

 Aliquotting the Solid:

o Equilibrate the container of Glyceryl trinonadecanoate to room temperature before
opening to prevent condensation of moisture.

o In a chemical fume hood, carefully weigh the desired amount of Glyceryl
trinonadecanoate powder into a clean, dry glass vial using an analytical balance. For
example, to prepare 10 mL of a 10 mg/mL solution, weigh 100 mg of the powder.

o Minimize the creation of dust during weighing.[5][8]
 Dissolution:

o Add a small volume of chloroform to the vial containing the weighed Glyceryl
trinonadecanoate.

o Gently swirl the vial to wet the powder.
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o Bring the volume up to the final desired volume with chloroform.
o Cap the vial tightly.
o Vortex the solution for 1-2 minutes to aid dissolution.

o If the solid does not dissolve completely at room temperature, gentle warming in a water
bath set to 30-40°C may be required.[9][10] Intermittent vortexing or sonication can also
facilitate dissolution.[9][10] Caution: Chloroform is volatile and has a low boiling point.
Avoid excessive heating.

e Inert Gas Purging and Storage:

o Once the Glyceryl trinonadecanoate is completely dissolved, it is recommended to
purge the headspace of the vial with an inert gas like argon or nitrogen to displace oxygen
and prevent potential lipid oxidation, especially for long-term storage.

o Tightly seal the vial with a PTFE-lined cap.

o Label the vial clearly with the name of the compound, concentration, solvent, and date of
preparation.

o Store the stock solution at -20°C for long-term stability.[11] For short-term use, storage at
2-8°C may be acceptable, though stability under these conditions should be verified.[11]

Workflow Diagram
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Workflow for Glyceryl Trinonadecanoate Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of Glyceryl trinonadecanoate.
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Stability of the Stock Solution

Triglyceride solutions are generally stable when stored at low temperatures. Studies on
triglycerides in serum have shown good long-term stability at -20°C and -70°C.[11][12] To
ensure the integrity of the stock solution, it is recommended to minimize freeze-thaw cycles by
preparing smaller aliquots for daily or frequent use. Before each use, the solution should be
brought to room temperature and vortexed to ensure homogeneity. Visually inspect the solution
for any signs of precipitation or degradation before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7804146#how-to-prepare-a-stock-solution-of-
glyceryl-trinonadecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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